Cas no 83963-54-6 (Urea, N-(4-nitrophenyl)-N'-octyl-)

• Product Name: Urea, N-(4-nitrophenyl)-N'-octyl-
• CAS No: 83963-54-6
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 668147
• PubChem ID: 11415146
• Update Time: 2025-04-19

Urea, N-(4-nitrophenyl)-N'-octyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-nitrophenyl)-N'-octyl-
• 1-(4-nitrophenyl)-3-octylurea
• 83963-54-6
• DTXSID70465208

• Inchi： 1S/C15H23N3O3/c1-2-3-4-5-6-7-12-16-15(19)17-13-8-10-14(11-9-13)18(20)21/h8-11H,2-7,12H2,1H3,(H2,16,17,19)
• InChI Key： YCOBGDNYANPWPE-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)[N+](=O)[O-])NCCCCCCCC

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87Ų